2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]benzamide
• InChI: InChI=1S/C19H20Cl2N2O3S/c20-16-6-7-17(18(21)12-16)19(24)22-9-3-11-27(25,26)23-10-8-14-4-1-2-5-15(14)13-23/h1-2,4-7,12H,3,8-11,13H2,(H,22,24)
• InChI Key: CAMMPEJGQBOHRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)CCCNC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3S
• Molecular Weight: 427.3 g/mol
• CAS No.: 1040641-90-4

Description

2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide is a synthetic small molecule characterized by a benzamide core substituted with chlorine at the 2- and 4-positions. The compound features a sulfonamide-linked propyl chain terminating in a 1,2,3,4-tetrahydroisoquinoline moiety. This structural motif is critical for its interaction with biological targets, particularly ion channels or enzymes requiring sulfonyl or aromatic recognition sites.

The synthesis of such compounds typically involves multi-step reactions, including Friedel-Crafts acylation, hydrazide formation, and nucleophilic substitutions, as described in methodologies for related sulfonylbenzamide derivatives . Spectroscopic techniques (1H-NMR, 13C-NMR, IR) confirm structural integrity, with key absorption bands (e.g., νC=S at 1247–1255 cm⁻¹ and νNH at 3278–3414 cm⁻¹) validating tautomeric forms and functional group presence .

Biological Activity

2,4-Dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide is a synthetic compound that belongs to the class of benzamides. This compound has garnered attention in pharmaceutical research due to its potential biological activities, particularly as an orexin receptor antagonist. The orexin system plays a crucial role in various physiological processes, including sleep regulation, appetite control, and pain modulation.

Chemical Structure and Properties

The chemical structure of 2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide can be represented as follows:

• IUPAC Name : 2,4-Dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide
• Molecular Formula : C17H20Cl2N2O2S
• Molecular Weight : 392.33 g/mol

The biological activity of this compound primarily revolves around its interaction with orexin receptors (OX1 and OX2). These receptors are G-protein-coupled receptors that mediate the effects of orexins in the central nervous system. By antagonizing these receptors, the compound may influence various neurological conditions.

1. Orexin Receptor Antagonism

Research indicates that compounds similar to 2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide exhibit significant antagonistic effects on orexin receptors. This action is particularly relevant for treating disorders such as:

• Sleep Disorders : The antagonism of orexin receptors can lead to improved sleep quality by reducing wakefulness.
• Appetite Regulation : By modulating orexin signaling pathways, this compound may help in managing obesity and related metabolic disorders.

2. Analgesic Properties

Studies have suggested that compounds targeting the orexin system can alleviate pain associated with neuropathic conditions. The inhibition of orexin signaling may provide relief from:

• Post-operative Pain
• Chronic Pain Syndromes

3. Neuroprotective Effects

The tetrahydroisoquinoline moiety is known for its neuroprotective properties. Compounds containing this structure have shown promise in protecting neuronal cells from damage due to oxidative stress and excitotoxicity.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Orexin Receptor Antagonism	Reduces wakefulness and improves sleep quality
Analgesic Properties	Alleviates neuropathic pain
Neuroprotective Effects	Protects against oxidative stress

Case Study: Orexin Antagonists in Sleep Disorders

A study published in a peer-reviewed journal highlighted the efficacy of tetrahydroisoquinoline derivatives in treating insomnia. The results showed that subjects receiving orexin receptor antagonists experienced a statistically significant increase in total sleep time compared to the placebo group. This reinforces the potential use of 2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide in therapeutic applications for sleep disorders.

In Vitro Studies

In vitro assays have demonstrated that this compound effectively inhibits orexin receptor binding with IC50 values indicating its potency as an antagonist. Furthermore, cellular assays revealed a reduction in neuronal excitability upon treatment with this compound.

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of tetrahydroisoquinoline compounds exhibit anticancer properties. Specifically, compounds similar to 2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide have been studied for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, studies on related compounds have demonstrated their effectiveness against breast and prostate cancer cells by targeting specific signaling pathways involved in tumor growth .

Inhibition of Enzymatic Activity

The compound has been evaluated for its potential as an inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme implicated in lipid metabolism and obesity-related disorders. In vivo studies suggest that its derivatives can significantly reduce triglyceride synthesis and improve metabolic profiles in animal models . This positions the compound as a candidate for developing therapeutics aimed at treating obesity and related metabolic diseases.

Neuroprotective Effects

Tetrahydroisoquinoline derivatives are also being investigated for their neuroprotective effects. The structural components of 2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide may contribute to neuroprotection through modulation of neurotransmitter systems or by acting as antioxidants . Preliminary studies suggest potential benefits in models of neurodegenerative diseases such as Alzheimer's.

Case Studies

Study	Focus	Findings
Study on MGAT2 Inhibitors	Evaluation of tetrahydroisoquinoline derivatives	Demonstrated significant reduction in triglyceride levels in mice with oral administration at doses as low as 3 mg/kg .
Anticancer Activity	Screening of isoquinoline derivatives	Identified compounds that inhibited growth in breast cancer cell lines with IC50 values indicating potent activity .
Neuroprotection	Investigation into antioxidant properties	Found that certain derivatives protected neuronal cells from oxidative stress-induced damage .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound shares a tetrahydroisoquinoline-sulfonylpropylbenzamide backbone with several analogs. Key differentiating factors include:

Compound	Substituents on Benzamide	Sulfonyl-Linked Chain	Molecular Weight	Key Features
2,4-dichloro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide	2,4-Cl	Propyl-sulfonyl-tetrahydroisoquinoline	~410 (estimated)	Enhanced lipophilicity and steric bulk due to chlorine substituents.
3,4-difluoro analog (BF25030)	3,4-F	Propyl-sulfonyl-tetrahydroisoquinoline	394.43	Higher electronegativity; potential improved metabolic stability.
Compounds 8, 9, 11, 12	Varied (e.g., H, Cl, Br)	Tetrahydroisoquinoline-sulfonylbenzamide	~380–420	High Tanimoto similarity (>0.7); Kv1.1–1.2 potassium channel inhibition.
1,2,4-triazole derivatives	2,4-difluorophenyl	Triazole-thione or S-alkylated triazole	~450–500	Tautomerism-dependent activity; antimicrobial and enzyme inhibition potential.

Key Observations:

• Tautomerism : Unlike 1,2,4-triazole derivatives (e.g., compounds [7–9]), the target compound lacks tautomeric variability, which may simplify binding predictability .
• Biological Targets: Compounds with the tetrahydroisoquinoline-sulfonylbenzamide motif (e.g., 8, 9, 11, 12) show specificity for Kv1.1–1.2 channels, suggesting the target compound may share this activity .

Pharmacological and Drug-Likeness Metrics

• Quantitative Estimate of Drug-likeness (QED) : While explicit QED values for the target compound are unavailable, analogs with similar scaffolds (e.g., compounds 8–12) exhibit QED scores within the “drug-like” range (0–2), indicating favorable pharmacokinetic profiles .
• Tanimoto Similarity : The target compound shares >70% structural similarity with Kv1.1–1.2 inhibitors, implying overlapping pharmacophores .
• Synthetic Feasibility : The target compound’s synthesis aligns with established protocols for sulfonamide-linked benzamides, though chlorination steps may require stringent conditions compared to fluorinated analogs .

Research Findings and Implications

• Antimicrobial Activity : Related 1,2,4-triazole derivatives exhibit MIC values of 4–16 µg/mL against bacterial strains, though the target compound’s activity remains uncharacterized .
• Metabolic Stability : Fluorinated analogs (e.g., BF25030) may offer superior resistance to oxidative metabolism compared to chlorinated derivatives .